2-(4-(bromomethyl)-1H-pyrazol-3-yl)pyrazine

Specification

• CAS No.: 2091213-35-1
• Molecular Formula: C8H7BrN4
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 2-[4-(bromomethyl)-1H-pyrazol-5-yl]pyrazine
• Standard InChI: InChI=1S/C8H7BrN4/c9-3-6-4-12-13-8(6)7-5-10-1-2-11-7/h1-2,4-5H,3H2,(H,12,13)
• Standard InChI Key: FCZIRIOYXAICBV-UHFFFAOYSA-N
• SMILES: C1=CN=C(C=N1)C2=C(C=NN2)CBr
• Canonical SMILES: C1=CN=C(C=N1)C2=C(C=NN2)CBr

Introduction

2-(4-(bromomethyl)-1H-pyrazol-3-yl)pyrazine is a synthetic organic compound with the CAS number 2091213-35-1. Its molecular formula is C8H7BrN4, and its SMILES notation is BrCc1c[nH]nc1-c1cnccn1. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure, which combines pyrazine and pyrazole rings with a bromomethyl group.

Synthesis and Preparation

The synthesis of 2-(4-(bromomethyl)-1H-pyrazol-3-yl)pyrazine typically involves the formation of the pyrazole and pyrazine rings followed by the introduction of the bromomethyl group. Specific synthetic routes may vary depending on the starting materials and desired conditions.

Biological and Pharmaceutical Applications

While specific biological activities of 2-(4-(bromomethyl)-1H-pyrazol-3-yl)pyrazine are not extensively documented, compounds with similar structures, such as pyrazine and pyrazole derivatives, have shown potential in various therapeutic areas. For example, pyrazine derivatives have been explored for their anti-inflammatory, anticancer, and antithrombotic properties. Pyrazole derivatives have been investigated for their antimicrobial and antifungal activities.

Research Findings and Future Directions

Research on pyrazine and pyrazole derivatives suggests that these compounds can exhibit a range of biological activities, depending on their structural modifications. Future studies on 2-(4-(bromomethyl)-1H-pyrazol-3-yl)pyrazine could focus on exploring its potential applications in medicinal chemistry, particularly in areas where similar compounds have shown promise.